Cas no 2172555-49-4 (2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid)

• Product Name: 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• CAS No: 2172555-49-4
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6423054
• PubChem ID: 165600870
• Update Time: 2025-06-23

2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid
• 2172555-49-4
• EN300-1596370
• 2-[1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-yl]acetic acid

• Inchi： 1S/C12H21N3O2/c1-8(2)5-6-15-12(9(3)4)10(13-14-15)7-11(16)17/h8-9H,5-7H2,1-4H3,(H,16,17)
• InChI Key： ZIPYHMSRACXJFX-UHFFFAOYSA-N
• SMILES： OC(CC1=C(C(C)C)N(CCC(C)C)N=N1)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 68Ų

Additional information on 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid

2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid is a compound with the CAS number No. 2172555-49-4, which has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields. This compound belongs to the class of triazole derivatives, which are known for their versatility and wide-ranging utility in pharmaceuticals, agrochemicals, and materials science. The molecule consists of a triazole ring substituted with specific groups that confer it with distinct chemical and biological properties.

The triazole ring in this compound is a five-membered aromatic heterocycle containing three nitrogen atoms. The substitution pattern on the triazole ring plays a crucial role in determining its reactivity and functionality. In this case, the triazole ring is substituted at position 4 with an acetic acid group, while positions 1 and 5 are substituted with 3-methylbutyl and propan-2-yl groups, respectively. These substituents not only influence the electronic properties of the molecule but also contribute to its stability and solubility.

Recent studies have highlighted the potential of triazole derivatives as bioactive molecules. For instance, research has shown that certain triazole-containing compounds exhibit antimicrobial, antioxidant, and anti-inflammatory activities. The presence of the acetic acid group in this compound may enhance its ability to interact with biological systems, making it a promising candidate for drug development. Additionally, the bulky substituents on the triazole ring could provide steric hindrance, which might be advantageous in designing molecules with specific pharmacokinetic profiles.

From a synthetic perspective, the preparation of 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-ylacetic acid involves a series of well-established organic reactions. The synthesis typically begins with the formation of the triazole ring through a click reaction or other cyclization methods. Subsequent functionalization steps are then employed to introduce the desired substituents onto the ring. The use of modern synthetic techniques ensures high yields and excellent purity of the final product.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 307 g/mol, and it exists as a solid at room temperature. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of applications, triazole derivatives like this compound have found use in diverse areas. In the pharmaceutical industry, they are being explored as potential leads for developing novel drugs targeting various diseases. For example, some triazole-containing compounds have shown promise as inhibitors of enzymes involved in cancer progression. In agriculture, these compounds are being investigated for their potential as pesticides or plant growth regulators.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like this compound with greater accuracy. By employing techniques such as molecular docking and quantum mechanics calculations, scientists can design molecules with improved bioavailability and efficacy. This has opened up new avenues for optimizing the structure of triazole derivatives to suit specific therapeutic or agricultural needs.

It is also worth mentioning that the study of such compounds contributes significantly to our understanding of chemical biology. The interaction of these molecules with biological systems provides insights into fundamental processes such as enzyme catalysis and receptor-ligand binding. This knowledge is invaluable for designing more effective drugs and agrochemicals.

In conclusion, 2-1-(3-methylbutyl)-5-(propan-2-yl)-1H-1,2,3-triazol-4-y lacetic acid (CAS No: 2172555 -49 -4) is a versatile compound with promising applications across multiple disciplines. Its unique structure endows it with distinctive chemical and biological properties that make it an attractive target for further research. As our understanding of these compounds continues to grow, we can expect to see exciting new developments in their use as bioactive agents in medicine and agriculture.